2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(4-phenylphenoxy)propanamide
• InChI: InChI=1S/C22H20ClNO2/c1-15-20(23)9-6-10-21(15)24-22(25)16(2)26-19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-14,16H,1-2H3,(H,24,25)
• InChI Key: ILBRVBIZFSNMKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C)OC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H20ClNO2
• Molecular Weight: 365.8 g/mol

Description

2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide, also known as BPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various medical conditions. This compound belongs to the class of selective estrogen receptor modulators (SERMs), which are known to exhibit tissue-specific effects on estrogen receptors. BPP has been shown to have a high affinity for estrogen receptors, particularly the alpha subtype, and has been investigated for its potential use in breast cancer therapy, osteoporosis, and other estrogen-related disorders.

Mechanism of Action

2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide acts as a selective estrogen receptor modulator (SERM) and exhibits tissue-specific effects on estrogen receptors. The compound has a high affinity for estrogen receptors, particularly the alpha subtype, and has been shown to act as an agonist or antagonist depending on the tissue type. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been found to exhibit estrogenic effects in bone tissue, while acting as an antagonist in breast tissue.
Biochemical and Physiological Effects:
2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been shown to have a number of biochemical and physiological effects. The compound has been found to increase bone mineral density and reduce bone loss in animal models of osteoporosis. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has also been shown to inhibit the growth of breast cancer cells in vitro and in animal models of breast cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide in lab experiments is its high affinity for estrogen receptors, particularly the alpha subtype. This allows for the compound to be used in a variety of experiments investigating the role of estrogen receptors in various tissues. However, one limitation of using 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide is its complex synthesis process, which can make it difficult and expensive to obtain in large quantities.

Future Directions

There are several potential future directions for research on 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide. One area of interest is the development of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide analogs with improved pharmacological properties. Another area of interest is the investigation of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide in other estrogen-related disorders, such as endometriosis and uterine fibroids. Additionally, further studies are needed to elucidate the precise mechanism of action of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide and to determine its safety and efficacy in clinical trials.

Scientific Research Applications

2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications in various medical conditions. The compound has been investigated for its potential use in breast cancer therapy, osteoporosis, and other estrogen-related disorders. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been shown to have a high affinity for estrogen receptors, particularly the alpha subtype, and has been found to exhibit tissue-specific effects on estrogen receptors.